Cas no 2758004-24-7 (1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride)
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2758004-24-7
- 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride
- EN300-7354102
-
- Inchi: 1S/C11H14N2O.2ClH/c1-3-11(8-13-4-1)10-6-12-5-2-9(10)7-14-11;;/h2,5-6,13H,1,3-4,7-8H2;2*1H
- InChI Key: AMBUHBUZDSZZOI-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1CC2C=CN=CC=2C21CNCCC2
Computed Properties
- Exact Mass: 262.0639685g/mol
- Monoisotopic Mass: 262.0639685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2Ų
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7354102-0.05g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 0.05g |
$724.0 | 2023-07-06 | |
| Enamine | EN300-7354102-0.1g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 0.1g |
$945.0 | 2023-07-06 | |
| Enamine | EN300-7354102-0.25g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 0.25g |
$1349.0 | 2023-07-06 | |
| Enamine | EN300-7354102-0.5g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 0.5g |
$2125.0 | 2023-07-06 | |
| Enamine | EN300-7354102-1.0g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 1.0g |
$2724.0 | 2023-07-06 | |
| Enamine | EN300-7354102-2.5g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 2.5g |
$5341.0 | 2023-07-06 | |
| Enamine | EN300-7354102-5.0g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 5.0g |
$7901.0 | 2023-07-06 | |
| Enamine | EN300-7354102-10.0g |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 10.0g |
$11716.0 | 2023-07-06 | |
| 1PlusChem | 1P027RXZ-50mg |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 50mg |
$957.00 | 2024-05-07 | |
| 1PlusChem | 1P027RXZ-100mg |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride |
2758004-24-7 | 95% | 100mg |
$1230.00 | 2024-05-07 |
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride
Professional Introduction to 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride (CAS No. 2758004-24-7)
1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2758004-24-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirocyclic heterocyclic class, which is known for its diverse pharmacological properties and applications in drug development. The presence of both furan and pyridine moieties in its structure contributes to its distinctive chemical and biological characteristics, making it a subject of intense study in medicinal chemistry.
The molecular structure of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride features a spirocarbon atom that links two distinct heterocyclic rings: a furan ring and a piperidine ring. This spirocyclic arrangement introduces rigidity to the molecule, which can influence its interactions with biological targets. The compound’s dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for the development of novel therapeutic agents. The structural motif of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride has been explored for its ability to modulate biological pathways associated with neurological disorders, inflammation, and cancer. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.
One of the most compelling aspects of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride is its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be advantageous in therapeutic applications where modulating several pathways is required to achieve a desired outcome. Researchers have been particularly interested in its potential as an antitumor agent, given the ability of spirocyclic compounds to disrupt key signaling pathways involved in cancer cell proliferation and survival.
The synthesis of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride presents challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to optimize the yield and purity of the final product. These advancements have enabled researchers to explore the pharmacological potential of this compound more effectively.
Recent studies have begun to elucidate the mechanism of action of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride at the molecular level. Using spectroscopic techniques and computational methods, scientists have gained insights into how this compound interacts with biological targets such as kinases and ion channels. These interactions are critical for understanding its potential therapeutic effects and for designing derivatives with improved efficacy and selectivity.
The pharmacokinetic properties of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride are also under investigation. Understanding how the body processes this compound is essential for developing effective drug formulations. Preliminary pharmacokinetic studies suggest that it exhibits reasonable bioavailability and metabolic stability, which are favorable characteristics for a potential therapeutic agent. Further studies are needed to optimize its pharmacokinetic profile and assess its safety profile in preclinical models.
The future direction of research on 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride includes exploring its potential in clinical trials for various diseases. Given its promising preclinical data, this compound could serve as a lead molecule for the development of new drugs targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, its antitumor properties make it a candidate for investigating novel treatment strategies for cancer.
In conclusion,1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride (CAS No. 2758004-24-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic framework and diverse biological activities make it a valuable scaffold for drug discovery. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride is poised to play a crucial role in the development of novel therapeutic agents.
2758004-24-7 (1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)